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Compound of Interest

methyl (7-methoxy-2-oxo-2H-
Compound Name:
chromen-4-yl)acetate

CAS No.: 62935-73-3

Cat. No.: B1620740

Get Quote

Executive Summary & Compound Identification

In the context of fluorescent probes and drug development, "7-methoxycoumarin methyl ester”
most frequently refers to Methyl 7-methoxycoumarin-3-carboxylate. This specific isomer is a
critical intermediate in the synthesis of "caged" bioactive compounds and fluorescent labels. Its
spectroscopic value lies in the push-pull electronic system created by the electron-donating
methoxy group at position 7 and the electron-withdrawing ester group at position 3.

Critical Distinction: Researchers must distinguish this compound from Methyl 7-
methoxycoumarin-4-acetate, a structural isomer with significantly different optical properties
due to the interruption of conjugation.

e Primary Compound: Methyl 7-methoxycoumarin-3-carboxylate
o CAS Number (Acid Precursor): 20300-59-8 (7-Methoxycoumarin-3-carboxylic acid)

» Core Application: Fluorescent labeling, photocleavable protecting groups.
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Spectroscopic Profile & Comparative Data

The following data compares the 3-carboxylate ester against its relevant structural analogs.

This comparison isolates the specific contribution of the 3-position conjugation to the UV-Vis

absorption maximum (

).
Table 1- Comparative UN-Vis and Fluorescence Data
c d Structure Solvent
ompoun Type (Abs) (Em) (M-cm-1) olven
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methoxycou Push-Pull MeOH / Tris
_ _ 355 nm 405 nm ~18,000
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Y Non-
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Analyst Insight: The 30 nm bathochromic shift (Red shift) observed in the 3-carboxylate

derivative (355 nm) compared to the 4-acetate (325 nm) is a direct result of the extended

-conjugation. The carbonyl of the 3-ester group is coplanar with the coumarin ring,
allowing charge transfer from the 7-methoxy oxygen. In the 4-acetate, the carbonyl
is separated by a methylene bridge (

), breaking this conjugation.

Mechanistic Analysis: The "Push-Pull" Effect

To understand the spectral shift, one must analyze the molecular orbital interactions. The 7-
methoxycoumarin-3-carboxylate system functions as an intramolecular charge transfer (ICT)
chromophore.

Diagram 1: Electronic Conjugation & Structural Isomerism

Alternative: 4-Acetate (Broken Conjugation)
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(Electron Donor) Pi-System (Electron Acceptor)

Click to download full resolution via product page

Caption: Comparative electron flow. The 3-carboxylate allows direct resonance (red arrow),
lowering the HOMO-LUMO gap and red-shifting absorption to 355 nm.
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Experimental Protocol: Validated Measurement
Workflow

To ensure reproducibility when characterizing this compound, follow this self-validating
protocol. This method accounts for potential solvatochromic effects common in coumarins.

Reagents & Equipment

e Analyte: Methyl 7-methoxycoumarin-3-carboxylate (>98% purity).[1]
e Solvent: HPLC-grade Methanol (Standard) or DMSO (for biological stock).
e Blank: Pure solvent from the same batch.

e Instrument: Double-beam UV-Vis Spectrophotometer (e.g., Agilent Cary 60 or Shimadzu UV-
1900).

Step-by-Step Methodology
o Stock Preparation (Self-Check Step):

o Dissolve 2.2 mg of analyte in 10 mL DMSO to create a 1 mM stock.

o Validation: Sonicate for 2 minutes. Inspect visually for any particulate matter. If cloudy,
filter through a 0.2 um PTFE filter.

e Dilution Series:
o Prepare working standards in Methanol at 10, 20, 40, and 50 puM.

o Why? Measuring a single concentration risks saturation errors. A linear regression of
Absorbance vs. Concentration validates the extinction coefficient (

e Spectral Scan:

o Set scan range: 250 nm — 500 nm.
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o Baseline correction: Run pure Methanol in both cuvettes first.

o Scan speed: Medium (approx. 200 nm/min) to resolve fine vibrational structure if present.
o Data Analysis:
o Locate
(Expected: ~355 nm).[2]
o Calculate

using Beer-Lambert Law:

o Acceptance Criteria: The calculated

should be within 10% of 18,000 M—icm™1.

Diagram 2: Experimental Workflow
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Caption: Logic flow for UV-Vis characterization ensuring data falls within the linear dynamic

range of the instrument.

Applications & Strategic Utility

Why choose Methyl 7-methoxycoumarin-3-carboxylate over other coumarins?

Photocleavable Caging: The 355 nm absorption aligns perfectly with the Nd:YAG laser (3rd
harmonic) and standard UV mercury lamps. This makes the 3-carboxylate ester functionality
ideal for "caging" biomolecules (e.g., phosphates, neurotransmitters). Upon UV irradiation,
the ester bond cleaves, releasing the active drug.

Fluorescence Resonance Energy Transfer (FRET): With an emission at ~405 nm, this
molecule serves as an excellent FRET donor to green fluorescent acceptors (like FITC or
GFP), as its emission overlaps with their excitation spectra.

Solvatochromic Probing: The dipole moment change upon excitation makes the emission
wavelength sensitive to solvent polarity, useful for probing hydrophobic pockets in proteins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1620740?utm_src=pdf-custom-synthesis#bc-rfq
https://www.abcam.com/en-us/products/biochemicals/7-methoxycoumarin-3-carboxylic-acid-amine-reactive-fluorescent-probe-ab145444
https://www.abcam.com/en-us/products/biochemicals/7-methoxycoumarin-3-carboxylic-acid-amine-reactive-fluorescent-probe-ab145444
https://www.researchgate.net/publication/283293555_Evaluation_of_a_7-Methoxycoumarin-3-carboxylic_Acid_Ester_Derivative_as_a_Fluorescent_Cell-Cleavable_Phosphonate_Protecting_Group
https://www.scielo.br/j/jbchs/a/mhMj4Js9YMQtK8bL5WY6wfw/?lang=en
https://www.benchchem.com/product/b1620740/docs#spectroscopic-profiling-of-7-methoxycoumarin-methyl-ester-a-comparative-technical-guide
https://www.benchchem.com/product/b1620740/docs#spectroscopic-profiling-of-7-methoxycoumarin-methyl-ester-a-comparative-technical-guide
https://www.benchchem.com/product/b1620740/docs#spectroscopic-profiling-of-7-methoxycoumarin-methyl-ester-a-comparative-technical-guide
https://www.benchchem.com/product/b1620740/docs#spectroscopic-profiling-of-7-methoxycoumarin-methyl-ester-a-comparative-technical-guide
https://www.benchchem.com/product/b1620740?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1620740?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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